1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol

• IUPAC Name: 1-benzyl-4-(2-hydroxyethyl)piperidin-4-ol
• InChI: InChI=1S/C14H21NO2/c16-11-8-14(17)6-9-15(10-7-14)12-13-4-2-1-3-5-13/h1-5,16-17H,6-12H2
• InChI Key: UNAOMPMSVGOVHN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CCO)O)CC2=CC=CC=C2
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol is a chemical compound with the molecular formula C14H21NO2. It has a molecular weight of 235.33. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for 1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol is 1S/C14H21NO2/c16-11-8-14(17)6-9-15(10-7-14)12-13-4-2-1-3-5-13/h1-5,16-17H,6-12H2. This code provides a specific identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol is a solid compound. It should be stored in a refrigerator.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. The precautionary statement P261 suggests avoiding breathing dust/fume/gas/mist/vapors/spray.

Future Directions

The future directions for research on 1-Benzyl-4-(2-hydroxyethyl)piperidin-4-ol and similar compounds likely involve further exploration of their synthesis, properties, and potential applications in pharmaceuticals. Piperidine derivatives are a significant area of research in the pharmaceutical industry, and there is ongoing interest in discovering and evaluating potential drugs containing the piperidine moiety.

Synthesis routes and methods

Procedure details

To a solution of compound 24 (1.70 g, 6.07 mmol) in anhydrous THF (40 mL) at 0° C. was slowly added a solution of lithium aluminium hydride (1.0M in THF) (12.1 mL, 12.1 mmol). The solution was then stirred at 0° C. for 1 hr and allowed to return to room temperature to be stirred for an additional 2 hrs. The resulting solution was poured in a cold 10% solution of sodium sulphate (300 mL), extracted with diethyl ether (3×75 mL), washed with brine and finally dried over magnesium sulphate to give the crude compound 25 (1.32 g, 87%) which was used as such in the next step. 1H NMR (400 MHz, MeOD) δ: 1.65 (m, 4H), 1.72 (t, 2H, J=7.06 Hz), 2.45 (m, 2H), 2.62 (m, 2H), 3.56 (s, 2H), 3.76 (t, 2H, J=7.06 Hz), 7.31 (m, 5H).